4-(Isopropylthio)-2-methoxybenzonitrile

• Molecular Formula: C11H13NOS
• Molecular Weight: 207.29 g/mol
• IUPAC Name: 2-methoxy-4-propan-2-ylsulfanylbenzonitrile
• InChI: InChI=1S/C11H13NOS/c1-8(2)14-10-5-4-9(7-12)11(6-10)13-3/h4-6,8H,1-3H3
• InChI Key: MIAOMCWVGGHYSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC(=C(C=C1)C#N)OC

Description

4-(Isopropylthio)-2-methoxybenzonitrile is a substituted benzonitrile derivative characterized by an isopropylthio (-S-iPr) group at the para position and a methoxy (-OCH₃) group at the ortho position of the aromatic ring. The nitrile (-CN) functional group confers electron-withdrawing properties, influencing the compound’s reactivity and binding interactions.

Comparison with Similar Compounds

4-Methoxy-2-methylbenzonitrile

• Substituents : Methoxy (-OCH₃) at C4, methyl (-CH₃) at C2.
• Key Differences: Replacement of the isopropylthio group with methyl reduces lipophilicity (clogP: ~2.1 vs. ~3.5 estimated for 4-(Isopropylthio)-2-methoxybenzonitrile).
• Applications : Primarily used as an intermediate in organic synthesis.

2C-T-4 (2,5-Dimethoxy-4-isopropylthiophenethylamine)

• Substituents : Isopropylthio (-S-iPr) at C4, methoxy groups at C2 and C5, with a phenethylamine backbone.
• Key Differences: The phenethylamine core and additional methoxy group differentiate its pharmacological profile (serotonergic activity vs. The nitrile group in 4-(Isopropylthio)-2-methoxybenzonitrile enhances hydrogen-bond acceptor capacity, critical for kinase inhibition .

Macrocyclic Kinase Inhibitor (Compound 62)

• Structure : Incorporates 2-methoxybenzonitrile within a macrocyclic framework.
• Key Differences : The macrocycle introduces conformational rigidity, improving target binding affinity. The isopropylthio group in 4-(Isopropylthio)-2-methoxybenzonitrile is absent here, but the nitrile group persists, suggesting its role in active-site interactions. Synthesis of Compound 62 achieved only 30% yield, highlighting challenges in macrocyclization vs. simpler benzonitrile derivatives .